Cas no 19172-57-7 (2,2'-Bi-1,3,2-diazaborolidine, 1,1',3,3'-tetramethyl-)

2,2'-Bi-1,3,2-diazaborolidine, 1,1',3,3'-tetramethyl- structure
19172-57-7 structure
Product Name:2,2'-Bi-1,3,2-diazaborolidine, 1,1',3,3'-tetramethyl-
CAS No:19172-57-7
MF:C8H20B2N4
MW:193.893200874329
CID:1385242
PubChem ID:18338564
Update Time:2025-04-20

2,2'-Bi-1,3,2-diazaborolidine, 1,1',3,3'-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,2'-Bi-1,3,2-diazaborolidine, 1,1',3,3'-tetramethyl-
    • 2-(1,3-dimethyl-1,3,2-diazaborolidin-2-yl)-1,3-dimethyl-1,3,2-diazaborolidine
    • 1,1',3,3'-Tetramethyl-2,2'-bi-1,3,2-diazaborolidine
    • 19172-57-7
    • DTXSID60592931
    • Inchi: 1S/C8H20B2N4/c1-11-5-6-12(2)9(11)10-13(3)7-8-14(10)4/h5-8H2,1-4H3
    • InChI Key: DNNYTHGUUORHJP-UHFFFAOYSA-N
    • SMILES: N1(B(B2N(C)CCN2C)N(C)CC1)C

Computed Properties

  • Exact Mass: 192.1948
  • Monoisotopic Mass: 194.1874070g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 13Ų

Experimental Properties

  • PSA: 12.96
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